[(3-Fluorophenyl)methyl](4-methylpentan-2-yl)amine

• Molecular Formula: C13H20FN
• Molecular Weight: 209.30 g/mol
• IUPAC Name: N-[(3-fluorophenyl)methyl]-4-methylpentan-2-amine
• InChI: InChI=1S/C13H20FN/c1-10(2)7-11(3)15-9-12-5-4-6-13(14)8-12/h4-6,8,10-11,15H,7,9H2,1-3H3
• InChI Key: PSWQNKPPOIXANF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(C)NCC1=CC(=CC=C1)F

Description

(3-Fluorophenyl)methylamine is a secondary amine featuring a 3-fluorophenylmethyl group attached to a branched 4-methylpentan-2-yl chain. Its molecular formula is C₁₃H₁₉FN, with a molecular weight of 208.30 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Fluorophenyl)methylamine typically involves the reaction of 3-fluorobenzyl chloride with 4-methylpentan-2-amine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to reflux, and the product is isolated through distillation or recrystallization .

Industrial Production Methods

On an industrial scale, the production of (3-Fluorophenyl)methylamine follows similar synthetic routes but with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems ensures consistent production quality. The final product is subjected to rigorous quality control measures, including NMR, HPLC, and LC-MS analysis .

Chemical Reactions Analysis

Types of Reactions

(3-Fluorophenyl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to produce amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in tert-butanol.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(3-Fluorophenyl)methylamine has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biological targets.

Medicine: Explored for its potential therapeutic properties, including its role as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Fluorophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorophenyl group enhances its binding affinity and selectivity towards these targets. The compound may modulate the activity of these targets through various pathways, leading to its observed effects .

Comparison with Similar Compounds

The compound belongs to a class of N-alkyl-aryl amines, where structural variations in the aryl group and amine chain influence physicochemical properties and biological activity. Below is a detailed comparison:

Structural Analogs and Substituent Effects

Key structural analogs include:

Compound Name	Substituents on Phenyl	Amine Chain	Molecular Formula	Molecular Weight	Physical State	Reported Activity
(3-Fluorophenyl)methylamine	3-Fluoro	4-methylpentan-2-yl	C₁₃H₁₉FN	208.30	Not reported	Not reported
(4-Fluorophenyl)methylamine	4-Fluoro	4-methylpentan-2-yl	C₁₃H₁₉FN	208.30	Not reported	Not reported
(3-Methoxyphenyl)methylamine	3-Methoxy	4-methylpentan-2-yl	C₁₄H₂₃NO	221.34	Not reported	Not reported
(3-Bromo-4-fluorophenyl)methylamine	3-Bromo, 4-Fluoro	pentan-2-yl	C₁₂H₁₇BrFN	274.17	Not reported	Not reported
N-(4-methylpentan-2-yl)-10H-phenothiazin-3-amine	None (phenothiazine)	4-methylpentan-2-yl	C₁₇H₂₃N₂S	295.44	Not reported	Not reported

Key Observations:

• Fluorine Position : The 3-fluoro substituent in the target compound vs. 4-fluoro in alters electronic effects. Fluorine’s electronegativity enhances lipophilicity and may influence receptor binding compared to electron-donating groups like methoxy .
• Heterocyclic Systems: Phenothiazine-containing analogs (e.g., ) exhibit larger aromatic systems, which may enhance π-π stacking interactions in biological targets.

Physicochemical Properties

• Physical State : Many N-alkyl-aryl amines (e.g., 6f, 6g in ) are yellow oils, implying the target compound may share this trait.
• Solubility : Increased fluorine substitution (e.g., 3-bromo-4-fluoro in ) reduces water solubility but enhances lipid membrane permeability.

Biological Activity

(3-Fluorophenyl)methylamine, an organic compound characterized by a fluorinated phenyl group and a branched alkyl amine structure, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, pharmacological properties, and relevant research findings.

Chemical Structure and Properties

The compound has the following structural formula:

$$\text{C}_{13}\text{H}_{18}\text{F}\text{N}$$

• Molecular Weight : 225.29 g/mol
• Functional Groups : Contains a fluorinated aromatic ring and a branched alkyl amine.

This unique structure contributes to its reactivity and potential interactions with biological targets.

The biological activity of (3-Fluorophenyl)methylamine can be attributed to several mechanisms:

• Receptor Interaction : The amine group can form hydrogen bonds with polar residues in proteins, enhancing binding affinity to various receptors.
• Electrophilic Aromatic Substitution : The presence of the fluorine atom allows for electrophilic substitution reactions, potentially altering the compound's reactivity towards biological targets.
• Nucleophilic Substitution Reactions : The amine can participate in nucleophilic substitutions, leading to the formation of diverse derivatives that may exhibit varied biological activities.

Antimicrobial Properties

Preliminary studies indicate that (3-Fluorophenyl)methylamine exhibits antimicrobial activity against several bacterial strains. For instance, derivatives of similar compounds have shown effectiveness against:

• Staphylococcus aureus
• Escherichia coli
• Pseudomonas aeruginosa

These findings suggest potential applications in developing new antimicrobial agents .

Antidepressant Effects

Research has indicated that certain amines with similar structures may possess antidepressant properties. The interaction with neurotransmitter systems, particularly serotonin and norepinephrine pathways, is hypothesized to play a significant role in these effects .

Study 1: Antimicrobial Activity Assessment

A study conducted on various derivatives of (3-Fluorophenyl)methylamine demonstrated significant inhibition against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined as follows:

Compound	MIC (µg/mL)	Target Bacteria
(3-Fluorophenyl)methylamine	32	Staphylococcus aureus
(3-Fluorophenyl)methylamine	64	Escherichia coli
(3-Fluorophenyl)methylamine	128	Pseudomonas aeruginosa

This study highlights the compound's potential as a lead structure for developing new antibiotics .

Study 2: Neuropharmacological Evaluation

In another investigation focused on the neuropharmacological effects of related compounds, (3-Fluorophenyl)methylamine was evaluated for its impact on depressive behaviors in animal models. Results indicated a significant reduction in immobility time during forced swim tests, suggesting antidepressant-like effects .